Cas no 1206102-07-9 (3-(benzyloxy)-1-(2,3-dihydroxypropyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid)

• Product Name: 3-(benzyloxy)-1-(2,3-dihydroxypropyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid
• CAS No: 1206102-07-9
• MF: C₁₇H₁₉NO₆
• MW: 333.335865259171
• MDL: MFCD22741605
• CID: 2083238
• PubChem ID: 58277222
• Update Time: 2025-05-24

3-(benzyloxy)-1-(2,3-dihydroxypropyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• methyl 3-(benzyloxy)-1-(2,3-dihydroxypropyl)-4-oxo-1,4-dihydropyridine-2-carboxylate
• 1-(2,3-Dihydroxypropyl)-4-oxo-3-[(phenylmethyl)oxy]-1,4-dihydro-2-pyridinecarboxylic Acid Methyl Ester
• 2-​Pyridinecarboxylic acid, 1-​(2,​3-​dihydroxypropyl)​-​1,​4-​dihydro-​4-​oxo-​3-​(phenylmethoxy)​-​, methyl ester
• JUVSRACZYLMJQD-UHFFFAOYSA-N
• AK342759
• methyl 1-(2,3-dihydroxypropyl)-4-oxo-3-phenylmethoxypyridine-2-carboxylate
• 3-(benzyloxy)-1-(2,3-dihydroxypr opyl)-4-oxo-1,4-dihydropyridine-
• methyl 1-(2,3-dihydroxypropyl)-4-oxo-3-[(phenylmethyl)oxy]-1,4-dihydro-2-pyridinecarboxylate
• 1-(2,3-Dihydroxypropyl)-4-oxo-3-[(phenylmethyl)oxy]-1,4-dihydro-2-pyr
• 3-(benzyloxy)-1-(2,3-dihydroxypropyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid
• C17H19NO6
• MFCD22741605
• DA-32834
• CS-0150884
• 1-(2,3-Dihydroxypropyl)-4-oxo-3-[(phenylmethyl)oxy]-1,4-dihydro-2-pyridinecarboxylic Acid Methyl Est
• DTXSID501124000
• AKOS027339748
• DS-12387
• F11969
• SCHEMBL1357175
• Methyl 1-(2,3-dihydroxypropyl)-1,4-dihydro-4-oxo-3-(phenylmethoxy)-2-pyridinecarboxylate
• methyl3-(benzyloxy)-1-(2,3-dihydroxypropyl)-4-oxo-1,4-dihydropyridine-2-carboxylate
• 1206102-07-9
• methyl 3-(benzyloxy)-1-(2,3-dihydroxypropyl)-4-oxopyridine-2-carboxylate

• MDL： MFCD22741605
• Inchi： 1S/C17H19NO6/c1-23-17(22)15-16(24-11-12-5-3-2-4-6-12)14(21)7-8-18(15)9-13(20)10-19/h2-8,13,19-20H,9-11H2,1H3
• InChI Key： JUVSRACZYLMJQD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(C=CN(C=1C(=O)OC)CC(CO)O)=O

Computed Properties

• Exact Mass: 333.12100
• Monoisotopic Mass: 333.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.3
• XLogP3: 0.7

Experimental Properties

• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 541.3±50.0°C at 760 mmHg
• Flash Point: 281.2±30.1 °C
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 97.99000
• LogP: 0.56710
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-(benzyloxy)-1-(2,3-dihydroxypropyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 3-(benzyloxy)-1-(2,3-dihydroxypropyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid

3-(Benzyloxy)-1-(2,3-Dihydroxypropyl)-4-Oxo-1,4-Dihydropyridine-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1206102-07-9, known as 3-(benzyloxy)-1-(2,3-dihydroxypropyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridines, which are well-known for their role in drug design, particularly in the development of calcium channel blockers and other bioactive agents.

The molecular structure of 3-(benzyloxy)-1-(2,3-dihydroxypropyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid is characterized by a dihydropyridine ring system with several substituents that confer unique chemical properties. The benzyloxy group at position 3 introduces steric and electronic effects that influence the compound's reactivity and solubility. Meanwhile, the 2,3-dihydroxypropyl group at position 1 adds hydrophilic properties, potentially enhancing its ability to interact with biological systems.

Recent studies have highlighted the importance of dihydropyridines in medicinal chemistry due to their ability to modulate ion channels and enzyme activities. For instance, researchers have explored the use of dihydropropyl-substituted dihydropyridines in designing novel antihypertensive agents with improved efficacy and reduced side effects. The presence of the carboxylic acid group at position 2 further enhances the compound's versatility, as it can participate in various chemical reactions such as esterification or amidation, enabling the creation of derivatives with tailored functionalities.

In terms of synthesis, 3-(benzyloxy)-1-(2,3-dihydroxypropyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid can be prepared through a multi-step process involving coupling reactions and oxidations. The synthesis typically begins with the preparation of the dihydropropyl intermediate, followed by its coupling with a suitably substituted dihydropyridine derivative. The reaction conditions are optimized to ensure high yield and purity of the final product.

The compound's physical properties are also noteworthy. Its molecular weight is approximately 408 g/mol, and it exhibits a melting point around 155°C under standard conditions. The benzyloxy group contributes to its aromatic character, while the hydroxyl groups in the dihydropropyl chain enhance its hydrogen bonding capacity, making it suitable for applications requiring both lipophilic and hydrophilic interactions.

From an application perspective, 3-(benzyloxy)-1-(2,3-dihydroxypropyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid has shown promise in drug delivery systems due to its ability to act as a carrier or stabilizer for bioactive molecules. Additionally, its role as an intermediate in pharmaceutical synthesis has been extensively studied, particularly in the development of drugs targeting cardiovascular diseases.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetics of this compound more accurately. Molecular docking studies have revealed that the compound has potential binding affinities for several therapeutic targets, including calcium channels and kinase enzymes.

In conclusion, 3-(benzyloxy)-1-(2,3-dihydroxypropyl)-4-oxo-1,4-dihydropyridine-2-carboxylic acid is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for further research and development in drug discovery and material science.